Cas no 1023277-09-9 (1-[4-[2-(3-Aminophenyl)ethyl]-1-piperazinyl]Ethanone)

1-[4-[2-(3-Aminophenyl)ethyl]-1-piperazinyl]Ethanone structure
1023277-09-9 structure
Product Name:1-[4-[2-(3-Aminophenyl)ethyl]-1-piperazinyl]Ethanone
CAS No:1023277-09-9
MF:C14H21N3O
MW:247.336043119431
CID:2111675
Update Time:2023-08-04

1-[4-[2-(3-Aminophenyl)ethyl]-1-piperazinyl]Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-[2-(3-aminophenyl)ethyl]-1-piperazinyl]Ethanone
    • FYRSNNXMXCFTJY-UHFFFAOYSA-N
    • 1-{4-[2-(3-amino-phenyl)-ethyl]-piperazin-1-yl}-ethanone
    • 1-[4-[2-(3-Aminophenyl)ethyl]-1-piperazinyl]Ethanone
    • Inchi: 1S/C14H21N3O/c1-12(18)17-9-7-16(8-10-17)6-5-13-3-2-4-14(15)11-13/h2-4,11H,5-10,15H2,1H3
    • InChI Key: FYRSNNXMXCFTJY-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCN(CCC2C=CC=C(C=2)N)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Topological Polar Surface Area: 49.6
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